Cas no 95630-77-6 (ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate)
95630-77-6 structure
Product Name:ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
CAS No:95630-77-6
MF:C10H17NO2
MW:183.24748301506
CID:1986308
PubChem ID:2724644
Update Time:2025-04-21
ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- DIENDO-3-AMINO-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID ETHYL ESTER
- ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
- bicyclo[2.2.1]heptane-2-carboxylic acid, 3-amino-, ethyl ester, (1S,2S,3R,4R)-
- 95630-77-6
- EN300-883083
- 105786-35-4
- AKOS009157667
- ethyl 3-aminobicyclo[2.2.1]heptane-2-carboxylate
- 684269-28-1
- SCHEMBL3351227
- diexo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester
- AB49824
- 3-amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester
- UIFFSCXLBNDAFP-UHFFFAOYSA-N
-
- Inchi: 1S/C10H17NO2/c1-2-13-10(12)8-6-3-4-7(5-6)9(8)11/h6-9H,2-5,11H2,1H3
- InChI Key: UIFFSCXLBNDAFP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C2CCC1C2)N)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.3Ų
ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-294309-100mg |
diendo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester, |
95630-77-6 | 100mg |
¥1279.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294309A-250mg |
diendo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester, |
95630-77-6 | 250mg |
¥2489.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294309-100 mg |
diendo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester, |
95630-77-6 | 100MG |
¥1,279.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294309A-250 mg |
diendo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester, |
95630-77-6 | 250MG |
¥2,489.00 | 2023-07-11 |
ethyl (1S,2S,3R,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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